106-51-4

1,4-Benzoquinone

In Stock

• CAS RN:
• 106-51-4

• Formula:
• C6H4O2

• InChI:
• InChI=1S/C6H4O2/c7-5-1-2-6(8)4-3-5/h1-4H

• InChIKey:
• AZQWKYJCGOJGHM-UHFFFAOYSA-N

• 1,4-Benzoquinone is a toxic metabolite of benzene. It is formed via hepatic metabolism of benzene to 1,4-hydroquinone followed by myeloperoxidase processing of 1,4-hydroquinone in bone marrow. 1,4-Benzoquinone decreases levels of cytochrome P450 in a concentration-dependent manner in minipig liver microsomes. It induces DNA mutations in human W138-VA13 and mouse HL18 cells. 1,4-Benzoquinone (10 and 20 μM) disrupts mitochondrial membrane potential and reduces viability, increases production of reactive oxygen species (ROS), and induces apoptosis in a concentration-dependent manner in HL-60 cells.
  1,4-Benzoquinone is a cyclic conjugated diketone. It belongs to the class of quinones, naturally occurring in plants, fungi, and bacteria.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and...

N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

In Stock

• CAS RN:
• 1019106-51-4

• Formula:
• C20H21Cl2N5O2

• InChI:
• InChI=1S/C20H21Cl2N5O2/c1-4-5-14-10-19(29)26(20(24-14)27-13(3)8-12(2)25-27)11-18(28)23-15-6-7-16(21)17(22)9-15/h6-10H,4-5,11H2,1-3H3,(H,23,28)

• InChIKey:
• ZELNCMPIGBHNRX-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H21Cl2N5O2 and its molecular weight is 434.32. The purity is usually 95%.